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Compound of Interest

Compound Name: Cyclo(pro-gly)3

Cat. No.: B12064285

Get Quote

Before disposing of any Cyclo(pro-gly)3 solution, you must characterize the waste stream

based on the Resource Conservation and Recovery Act (RCRA)[2].

Halogenated Solvents: Conformational studies of Cyclo(pro-gly)3 often use CD2Cl2[1].

Dichloromethane is an EPA F-listed hazardous waste. Mixing this with non-halogenated

waste exponentially increases disposal costs and environmental risk.

Metal Complexes: When studying the ion-binding properties of Cyclo(pro-gly)3, researchers

introduce metal cations[1]. If heavy metals (e.g., transition metals) are used, the waste

becomes a D-listed toxic characteristic waste.

Aqueous/Organic Mixtures: DMSO and water mixtures used in titration experiments must be

segregated from halogenated streams to prevent dangerous exothermic reactions or off-

gassing[2].

Step-by-Step Disposal Protocol
Step 1: Segregation at the Source Immediately upon completion of your Cyclo(pro-gly)3
binding assay or NMR experiment, separate the waste into designated primary streams:

Halogenated Organics, Non-Halogenated Organics, and Aqueous Metal Waste. Never rely on

memory; segregate immediately to prevent cross-contamination[2].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12064285#bc-rfq
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.pnas.org/doi/pdf/10.1073/pnas.69.7.1825
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.pnas.org/doi/pdf/10.1073/pnas.69.7.1825
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b12064285/docs?utm_src=pdf-body#waste-characterization-causality-the-why
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12064285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Container Selection The Occupational Safety and Health Administration (OSHA)

mandates that waste containers must be chemically compatible with the stored waste, free

from deterioration, and equipped with secure, leak-proof closures[2]. Use high-density

polyethylene (HDPE) or glass carboys for Cyclo(pro-gly)3 solvent waste.

Step 3: EPA-Compliant Labeling The EPA's Hazardous Waste Program requires specific

labeling elements[2]. Each container must clearly display:

The exact words "Hazardous Waste".

Complete chemical names (e.g., "Dichloromethane, Dimethyl Sulfoxide, Cyclo(pro-gly)3,

Sodium Thiocyanate"). Abbreviations or chemical formulas (like "CD2Cl2") are strictly

prohibited[2].

The generation start date and applicable hazard warnings (e.g., Flammable, Toxic)[2].

Step 4: Satellite Accumulation Area (SAA) Management Store the labeled containers in a

designated SAA at or near the point of generation[3]. Under RCRA regulations, laboratories

can accumulate up to 55 gallons of hazardous waste in an SAA[3]. Ensure the area is under

the control of the operator and containers remain closed unless actively adding waste[3].

Step 5: Transfer to Central Accumulation Area (CAA) Once the 55-gallon limit is reached, or

based on your facility's specific generator status limits (e.g., 90 or 180 days), transfer the waste

to the facility's Central Accumulation Area (CAA)[4]. From here, a licensed RCRA-compliant

vendor will transport the waste for final chemical treatment or incineration[4].

Quantitative Data: Waste Stream Parameters
To streamline your laboratory's compliance, refer to the following operational parameters for

Cyclo(pro-gly)3 waste management:
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Operational Workflow Visualization
The following diagram maps the self-validating decision tree for processing Cyclo(pro-gly)3
waste. By following this logic, researchers ensure absolute compliance and safety.
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Figure 1: Decision matrix and workflow for the segregation and disposal of Cyclo(pro-gly)3
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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